2-(2-methylphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O3/c1-16-6-2-3-7-19(16)26-15-20(24)22-18-10-8-17(9-11-18)14-21(25)23-12-4-5-13-23/h2-3,6-11H,4-5,12-15H2,1H3,(H,22,24)
• InChI Key: RNCKCEWHUOAHHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)CC(=O)N3CCCC3
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

2-(2-methylphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide, also known as MMPEA, is a small molecule compound that has been used in scientific research. It has been studied for its potential applications in a variety of fields, including biochemistry, physiology, and pharmacology.

Scientific Research Applications

Fungicidal Activity

Sulfonyl-containing compounds, including the 2-substituted phenyl-2-oxo derivatives, exhibit broad biological activities. Researchers have synthesized a series of 2-substituted phenyl-2-oxo-, 2-hydroxy-, and 2-acyloxyethylsulfonamides. These compounds were evaluated for their in vitro and in vivo bioactivities against Botrytis cinerea, a fungal pathogen. .

Sigma-1 Receptor Modulation

The structural features of this compound suggest potential interactions with sigma-1 receptors. Sigma-1 receptors play roles in neuroprotection, neuroplasticity, and cellular stress responses. .

Mechanism of Action

Target of Action

It’s known that compounds with a pyrrolidine ring are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

It’s known that the pyrrolidine ring and its derivatives have the ability to efficiently explore the pharmacophore space due to sp3-hybridization . This allows for a diverse range of interactions with biological targets.

Biochemical Pathways

Compounds with a pyrrolidine ring have been found to have a wide range of biological activities, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

The physicochemical parameters of pyrrolidine and its derivatives have been studied, which can provide insights into their potential pharmacokinetic properties .

Result of Action

Pyrrolidine derivatives are known to exhibit psychotropic and cerebroprotective effects , suggesting that this compound may have similar effects.

Action Environment

The spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .